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  4. (E)-(3,4-Dimethoxyphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate
(E)-(3,4-Dimethoxyphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate (E)-(3,4-Dimethoxyphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 615276-59-0
VCID: VC0385086
InChI: InChI=1S/C24H28N2O5/c1-25(2)13-8-14-26-21(16-9-6-5-7-10-16)20(23(28)24(26)29)22(27)17-11-12-18(30-3)19(15-17)31-4/h5-7,9-12,15,21,27H,8,13-14H2,1-4H3/b22-20+
SMILES: CN(C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)OC)O)C(=O)C1=O)C3=CC=CC=C3
Molecular Formula: C24H28N2O5
Molecular Weight: 424.5g/mol

(E)-(3,4-Dimethoxyphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate

CAS No.: 615276-59-0

Main Products

VCID: VC0385086

Molecular Formula: C24H28N2O5

Molecular Weight: 424.5g/mol

(E)-(3,4-Dimethoxyphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate - 615276-59-0

CAS No. 615276-59-0
Product Name (E)-(3,4-Dimethoxyphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methanolate
Molecular Formula C24H28N2O5
Molecular Weight 424.5g/mol
IUPAC Name (4E)-4-[(3,4-dimethoxyphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-phenylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H28N2O5/c1-25(2)13-8-14-26-21(16-9-6-5-7-10-16)20(23(28)24(26)29)22(27)17-11-12-18(30-3)19(15-17)31-4/h5-7,9-12,15,21,27H,8,13-14H2,1-4H3/b22-20+
Standard InChIKey ZGEGXBPGQWGPFA-LSDHQDQOSA-N
Isomeric SMILES C[NH+](C)CCCN1C(/C(=C(/C2=CC(=C(C=C2)OC)OC)\[O-])/C(=O)C1=O)C3=CC=CC=C3
SMILES CN(C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)OC)O)C(=O)C1=O)C3=CC=CC=C3
Canonical SMILES C[NH+](C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)OC)[O-])C(=O)C1=O)C3=CC=CC=C3
PubChem Compound 5810986
Last Modified Nov 11 2021
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